Cas no 1780938-23-9 (2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol
• CAS No: 1780938-23-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6142731
• PubChem ID: 105426359
• Update Time: 2025-06-13

2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol
• 1780938-23-9
• EN300-1961185

• Inchi： 1S/C10H12F2O2/c1-7-4-3-5-8(9(7)14-2)10(11,12)6-13/h3-5,13H,6H2,1-2H3
• InChI Key： PNPUNTWKTZYPRD-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=C(C)C=1OC)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol

Recent Advances in the Study of 2,2-Difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol (CAS: 1780938-23-9)

In recent years, the compound 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol (CAS: 1780938-23-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and methoxy-substituted phenyl structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further development.

Biological evaluations of 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol have revealed its potent inhibitory effects on specific enzymatic pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This selectivity suggests potential applications in anti-inflammatory therapies, particularly for conditions like rheumatoid arthritis and osteoarthritis, where COX-2 overexpression is a key pathological feature.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate cellular signaling pathways. Research conducted at the University of Cambridge identified its interaction with the NF-κB pathway, which plays a central role in inflammation and immune responses. The compound was shown to suppress NF-κB activation in vitro, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings position 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol as a promising lead for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. A 2024 study in Cancer Research reported that 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol exhibited cytotoxic effects against several cancer cell lines, including breast and lung cancer. The compound induced apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. These results underscore its potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

Despite these promising findings, challenges remain in the clinical translation of 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic profile. Ongoing research is focused on derivatization to improve metabolic stability and tissue penetration, as well as the development of prodrug formulations to prolong its action in vivo.

In conclusion, 2,2-difluoro-2-(2-methoxy-3-methylphenyl)ethan-1-ol (CAS: 1780938-23-9) represents a versatile and pharmacologically active compound with significant potential in both anti-inflammatory and anticancer therapies. Continued research into its synthesis, mechanism of action, and clinical applications will be essential to fully realize its therapeutic benefits. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.